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CAS No.: 126602-47-9

Cat. No.: B1177401

Get Quote

A Comparative Guide to LEWATIT® TP-208 and LEWATIT® MonoPlus TP 220 for Copper

Separation

For researchers, scientists, and professionals in drug development, the efficient separation and

purification of metal ions are critical. Copper, a common element in various processes, often

requires selective removal. This guide provides an objective comparison of two leading

chelating ion exchange resins from LANXESS, LEWATIT® TP-208 and LEWATIT® MonoPlus

TP 220, for the separation of copper. The comparison is supported by experimental data to aid

in resin selection and process optimization.

Resin Characteristics
LEWATIT® TP-208 and LEWATIT® MonoPlus TP 220 are both macroporous resins designed

for the selective removal of metal ions. However, they differ fundamentally in their functional

groups, which dictates their selectivity and performance under different conditions.

LEWATIT® TP-208 is a weakly acidic cation exchange resin with iminodiacetic acid (IDA)

functional groups.[1] It is particularly effective in removing heavy metals from neutralized
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water streams.[1][2]

LEWATIT® MonoPlus TP 220 is a weakly basic chelating resin featuring bis-picolylamine

functional groups.[3] This resin is especially suited for the recovery of copper from strongly

acidic solutions.[3]

Performance Comparison for Copper Separation
The choice between LEWATIT® TP-208 and LEWATIT® MonoPlus TP 220 for copper

separation hinges on the specific conditions of the process stream, primarily the pH and the

presence of other metal ions.

Copper Binding Capacity
Experimental data from a study comparing the two resins for metal ion removal from acid mine

drainage (pH ≈ 2.5) demonstrates the superior dynamic capacity of LEWATIT® MonoPlus TP

220 for copper under acidic conditions.

Resin Functional Group
Dynamic Copper Capacity
(g/L) at pH ≈ 2.5

LEWATIT® TP-208 Iminodiacetic Acid 30.6 ± 1.3

LEWATIT® MonoPlus TP 220 Bis-picolylamine 43.3 ± 1.4

Source: Kuruc et al., 2023[4]

Selectivity
Both resins exhibit high selectivity for copper, but their affinity for other metals varies.

LEWATIT® TP-208 shows the following selectivity for heavy metals in neutralized waters

(decreasing affinity): Copper > Vanadium (VO²⁺) > Uranium (UO₂²⁺) > Lead > Nickel > Zinc >

Cadmium > Cobalt > Iron (II) > Beryllium > Manganese > Calcium > Magnesium > Strontium

> Barium >>> Sodium.[1][2]

LEWATIT® MonoPlus TP 220 has a pronounced selectivity for copper, especially in acidic

solutions (pH < 2), with the following selectivity series: Cu²⁺ >> Ni²⁺ > UO₂²⁺ > Fe³⁺ > Zn²⁺ >
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Co²⁺ > Cd²⁺ > Fe²⁺.[3]

Effect of pH
The pH of the solution is a critical parameter influencing the copper binding capacity of both

resins.

For iminodiacetic acid resins like LEWATIT® TP-208, the adsorption of copper generally

increases with increasing pH.[5][6]

Similarly, bis-picolylamine resins like LEWATIT® MonoPlus TP 220 show an increase in

copper adsorption with higher pH values.[7] However, their high selectivity for copper is

maintained even at very low pH (< 2).[3]

Kinetics of Copper Adsorption
The rate of copper uptake is an important factor for process efficiency.

Studies on iminodiacetic acid resins have shown that the adsorption kinetics can be well-

described by a pseudo-second-order model.

For bis-picolylamine resins, such as a variant of LEWATIT® MonoPlus TP 220 (MDS TP

220), kinetic tests revealed rapid adsorption within the initial 5-30 minutes, also fitting a

pseudo-second-order kinetic model, which is indicative of a chemisorption process.[8]

Elution and Regeneration
The process of stripping the bound copper and regenerating the resin for reuse differs

significantly between the two resins.

LEWATIT® TP-208: Copper can be effectively eluted using an acid solution. A study

demonstrated that 1 M sulfuric acid is effective for the elution of copper, nickel, and cobalt.[4]

LEWATIT® MonoPlus TP 220: While most other metals can be stripped with acid, copper

forms a very strong complex with the bis-picolylamine groups and requires an alkaline

solution for efficient elution. 2 M ammonia solution has been shown to be highly effective for

desorbing copper.[4]
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Experimental Protocols
The following are generalized experimental protocols for evaluating and comparing the

performance of LEWATIT® TP-208 and LEWATIT® MonoPlus TP 220 for copper separation.

Batch Adsorption Experiments
Objective: To determine the equilibrium binding capacity and kinetics of copper adsorption.

Materials:

LEWATIT® TP-208 and LEWATIT® MonoPlus TP 220 resins

Synthetic copper solution of known concentration (e.g., prepared from CuSO₄·5H₂O)

Solutions of varying pH (adjusted with H₂SO₄ or NaOH)

Shaker or magnetic stirrer

pH meter

Analytical equipment for copper concentration measurement (e.g., Atomic Absorption

Spectroscopy - AAS, or Inductively Coupled Plasma - Optical Emission Spectrometry - ICP-

OES)

Procedure:

Resin Preparation: Pre-condition the resins by washing with deionized water to remove any

impurities.

Equilibrium Studies:

Add a known mass of each resin to a series of flasks containing the copper solution at

different initial concentrations.

Adjust the pH of each solution to the desired value.

Agitate the flasks for a sufficient time to reach equilibrium (e.g., 24 hours).
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Measure the final copper concentration in the supernatant.

Calculate the equilibrium adsorption capacity (qₑ) using the formula: qₑ = (C₀ - Cₑ) * V / m

where C₀ is the initial copper concentration, Cₑ is the equilibrium copper concentration, V

is the volume of the solution, and m is the mass of the resin.

Kinetic Studies:

Add a known mass of each resin to a flask containing the copper solution at a fixed initial

concentration and pH.

Agitate the mixture and withdraw samples of the solution at different time intervals (e.g., 5,

15, 30, 60, 120, 240 minutes).

Measure the copper concentration in each sample.

Calculate the adsorption capacity at each time point (qₜ).

Column Experiments
Objective: To evaluate the dynamic performance of the resins under flow conditions.

Materials:

Chromatography columns

Peristaltic pump

Fraction collector

The same solutions and analytical equipment as in the batch experiments.

Procedure:

Column Packing: Pack a known amount of each resin into separate columns to achieve a

desired bed height.

Loading Phase:
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Pump the copper feed solution through the column at a constant flow rate.

Collect effluent samples at regular intervals using a fraction collector.

Measure the copper concentration in the effluent samples.

Plot the breakthrough curve (C/C₀ vs. time or bed volumes).

Elution Phase:

Once the resin is saturated with copper, pass an appropriate eluent through the column

(e.g., 1 M H₂SO₄ for TP-208, 2 M NH₄OH for TP 220).

Collect the eluate and measure the copper concentration to determine the elution profile

and recovery.

Regeneration: After elution, wash the column with deionized water to prepare it for the next

cycle.

Visualizing the Process
Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the performance of ion

exchange resins for copper separation.
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Caption: Experimental workflow for copper separation using ion exchange resins.

Resin Selection Logic
The choice between LEWATIT® TP-208 and LEWATIT® MonoPlus TP 220 depends on key

process parameters. The following diagram outlines the decision-making process.
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Caption: Decision tree for selecting between LEWATIT® TP-208 and TP 220.

Conclusion
Both LEWATIT® TP-208 and LEWATIT® MonoPlus TP 220 are highly effective chelating resins

for the separation of copper. The primary differentiating factors are the operating pH and the

desired elution method.
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LEWATIT® MonoPlus TP 220 is the superior choice for applications requiring the selective

recovery of copper from highly acidic solutions (pH < 2), offering a higher binding capacity

under these conditions. However, it necessitates the use of an ammonia solution for efficient

copper elution.

LEWATIT® TP-208 is well-suited for copper removal from less acidic or neutralized solutions.

Its key advantage is the ability to be regenerated with a simple acid wash, which may be

preferable in processes where ammonia is to be avoided.

The selection of the optimal resin will ultimately depend on a thorough evaluation of the specific

process requirements, including the composition of the feed stream, the target purity of the final

product, and the operational constraints of the overall process. The experimental protocols

outlined in this guide provide a framework for conducting such an evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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